Cas no 1267880-77-2 (1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylicacid)

• Product Name: 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylicacid
• CAS No: 1267880-77-2
• MF: C₁₃H₁₅N₃O₄
• MW: 277.275902986526
• CID: 5178107
• Update Time: 2025-05-20

1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylicacid
• 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• 1-(2,5-Dimethoxy-phenyl)-5-ethyl-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C13H15N3O4/c1-4-9-12(13(17)18)14-15-16(9)10-7-8(19-2)5-6-11(10)20-3/h5-7H,4H2,1-3H3,(H,17,18)
• InChI Key： NBUIOFATZODTGI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C(=C(C(=O)O)N=N1)CC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2
• Topological Polar Surface Area: 86.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylicacid

Comprehensive Overview of 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267880-77-2)

The compound 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267880-77-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This triazole derivative combines a dimethoxyphenyl moiety with an ethyl-substituted triazole ring, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for designing bioactive compounds, given its ability to participate in hydrogen bonding and π-π stacking interactions.

In recent years, the demand for heterocyclic compounds like 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their utility in medicinal chemistry and bioconjugation. The triazole core is a hallmark of many FDA-approved drugs, and its incorporation into this molecule enhances its potential for targeted drug delivery and enzyme inhibition. With the rise of personalized medicine and AI-driven drug design, this compound is often explored in computational studies to predict its binding affinity with biological targets.

The synthesis of CAS No. 1267880-77-2 typically involves click chemistry methodologies, a topic frequently searched by chemists optimizing high-yield reactions. Its carboxylic acid functional group allows for further derivatization, making it a favorite in peptide synthesis and polymer chemistry. Environmental concerns have also led to investigations into green chemistry approaches for producing such compounds, aligning with the global push for sustainable manufacturing.

From an analytical perspective, 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is characterized using advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and consistency, critical for applications in preclinical research. The compound’s stability under various pH conditions is another area of interest, particularly for formulators developing oral dosage forms or topical applications.

As the scientific community continues to explore small-molecule therapeutics, CAS No. 1267880-77-2 remains a subject of patents and peer-reviewed publications. Its relevance extends to cancer research, neurodegenerative diseases, and antimicrobial agents, addressing some of the most pressing health challenges today. Researchers often query databases for structure-activity relationships (SAR) involving this compound, underscoring its importance in lead optimization.

In summary, 1-(2,5-Dimethoxyphenyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid exemplifies the intersection of organic synthesis and biomedical innovation. Its multifaceted applications and adaptability to modern drug discovery paradigms ensure its continued prominence in both academic and industrial settings.